Cas no 666749-58-2 (1H-Imidazole-5-carboxaldehyde, 1-[(4-methoxyphenyl)methyl]-4-nitro-)

• Product Name: 1H-Imidazole-5-carboxaldehyde, 1-[(4-methoxyphenyl)methyl]-4-nitro-
• CAS No: 666749-58-2
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• MDL: MFCD25965981
• CID: 4123675
• PubChem ID: 85945559
• Update Time: 2025-07-19

1H-Imidazole-5-carboxaldehyde, 1-[(4-methoxyphenyl)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxaldehyde, 1-[(4-methoxyphenyl)methyl]-4-nitro-
• 1-(4-methoxybenzyl)-4-nitro-1H-imidazole-5-carbaldehyde(WXC06520)
• 1-(4-methoxybenzyl)-4-nitro-1H-imidazole-5-carbaldehyde
• 1-(4-Methoxybenzyl)-4-nitroimidazole-5-carbaldehyde
• 3-[(4-methoxyphenyl)methyl]-5-nitroimidazole-4-carbaldehyde
• MFCD25965981
• 3-[(4-methoxyphenyl)methyl]-5-nitro-imidazole-4-carbaldehyde
• SY045211
• AKOS037646640
• AS-69998
• 666749-58-2
• 1-[(4-methoxyphenyl)methyl]-4-nitro-1H-imidazole-5-carbaldehyde
• CS-0454721
• W13518

• MDL： MFCD25965981
• Inchi： 1S/C12H11N3O4/c1-19-10-4-2-9(3-5-10)6-14-8-13-12(15(17)18)11(14)7-16/h2-5,7-8H,6H2,1H3
• InChI Key： WUHWNYXEMWMPDK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=NC(=C1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.9Ų